Benzyl 8-cyano-1,4-dioxaspiro[4.5]decan-8-ylcarbamate

• Molecular Formula: C17H20N2O4
• Molecular Weight: 316.35 g/mol
• IUPAC Name: benzyl N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)carbamate
• InChI: InChI=1S/C17H20N2O4/c18-13-16(6-8-17(9-7-16)22-10-11-23-17)19-15(20)21-12-14-4-2-1-3-5-14/h1-5H,6-12H2,(H,19,20)
• InChI Key: DBQVSQRPMAALPK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(C#N)NC(=O)OCC3=CC=CC=C3)OCCO2

Description

Benzyl 8-cyano-1,4-dioxaspiro[4.5]decan-8-ylcarbamate is a useful research compound. Its molecular formula is C17H20N2O4 and its molecular weight is 316.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl chloroformate (24.18 mL, 169.4 mmol) was added dropwise to a biphasic system of water (300 mL) and CH2Cl2 (150 mL) containing 8-amino-1,4-dioxaspiro[4.5]decane-8-carbonitrile (28 g, 154 mmol) and Na2CO3.H2O (22.9 g, 185 mmol) at 0° C. and stirred for 2 h. The mixture was then allowed to warm to room temperature and stirred for 18 h. The mixture was then diluted with CH2Cl2 (250 mL), washed with sat. NaHCO3 (200 mL), water (200 mL), followed by brine (100 mL) then dried (Na2SO4), filtered and concentrated to give a brown oil. Flash chromatography on silica gel (using a 5% to 40% ethyl acetate-hexane gradient) afforded the title compound as a white solid (45 g, 92% yield). 1H NMR (500 MHz, CDCl3) δ: 7.30-7.35 (m, 5H), 5.11 (s, 2H), 4.90 (brs, 1H), 3.86-3.96 (m, 4H), 2.36-2.41 (m, 2H), 1.84-2.01 (m, 4H), 1.73-1.76 (m, 2H). LCMS (M+H)=317.30.